Cas no 23158-16-9 (6-(3-methyl-2-buten-1-yl)-1H-Indole)

• Product Name: 6-(3-methyl-2-buten-1-yl)-1H-Indole
• CAS No: 23158-16-9
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 1109476
• PubChem ID: 11229197
• Update Time: 2025-05-20

6-(3-methyl-2-buten-1-yl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 6-(3-methyl-2-buten-1-yl)-1H-Indole
• 6-(3-methyl-2-butenyl)-indole
• BS-1337
• AKOS040754653
• 6-?(3-?Methyl-?2-?buten-?1-?yl)?-?1H-?indole
• 6-prenylindole
• SCHEMBL11574440
• CHEBI:212695
• 6-(3-methylbut-2-enyl)-1H-indole
• 6-Prenyl-1H-indole
• PD069373
• 23158-16-9
• 6-(3-Methyl-2-butenyl)indole
• CS-0146180
• HY-138223

• Inchi： 1S/C13H15N/c1-10(2)3-4-11-5-6-12-7-8-14-13(12)9-11/h3,5-9,14H,4H2,1-2H3
• InChI Key： TWLHPMIWLQNHPM-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC(=CC1=2)C/C=C(\C)/C

Computed Properties

• Exact Mass: 185.12055
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-(3-methyl-2-buten-1-yl)-1H-Indole

Recent Advances in the Study of 6-(3-methyl-2-buten-1-yl)-1H-Indole (CAS: 23158-16-9) in Chemical Biology and Pharmaceutical Research

The compound 6-(3-methyl-2-buten-1-yl)-1H-Indole (CAS: 23158-16-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This indole derivative, characterized by a prenyl side chain, has been identified as a promising scaffold for drug development, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial therapies. Recent studies have explored its mechanism of action, synthesis pathways, and biological activities, providing valuable insights for future research and development.

One of the key findings in recent research is the compound's ability to modulate inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-(3-methyl-2-buten-1-yl)-1H-Indole exhibits potent inhibitory effects on NF-κB signaling, a critical pathway in inflammation and immune response. The study utilized both in vitro and in vivo models to validate these effects, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs. The researchers also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In the realm of anticancer research, 6-(3-methyl-2-buten-1-yl)-1H-Indole has shown promising activity against various cancer cell lines. A recent study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in breast cancer cells by activating the intrinsic mitochondrial pathway. The study further elucidated the structure-activity relationship (SAR) of the compound, identifying the prenyl group as a crucial moiety for its cytotoxic effects. These findings open new avenues for the design of more potent and selective anticancer agents based on this indole scaffold.

The antimicrobial potential of 6-(3-methyl-2-buten-1-yl)-1H-Indole has also been investigated. A 2022 study in the European Journal of Medicinal Chemistry revealed that the compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit biofilm formation. These results underscore its potential as a template for developing new antibiotics to combat drug-resistant bacterial infections.

From a synthetic chemistry perspective, recent advancements have focused on developing efficient and scalable methods for producing 6-(3-methyl-2-buten-1-yl)-1H-Indole. A 2023 publication in Organic Letters described a novel catalytic system for the regioselective prenylation of indoles, offering a high-yield route to this compound. This methodological breakthrough is expected to facilitate further biological studies and drug discovery efforts by ensuring a reliable supply of the compound.

In conclusion, the growing body of research on 6-(3-methyl-2-buten-1-yl)-1H-Indole (CAS: 23158-16-9) highlights its multifaceted potential in pharmaceutical applications. Its diverse biological activities, coupled with recent synthetic advancements, position this compound as a valuable candidate for future drug development. Further studies are warranted to fully explore its therapeutic potential and optimize its pharmacological properties for clinical translation.